6-(1-Phenoxyethyl)pyrimidin-4-ol
Description
6-(1-Phenoxyethyl)pyrimidin-4-ol is a pyrimidine derivative characterized by a hydroxyl group at position 4 of the pyrimidine ring and a 1-phenoxyethyl substituent at position 4. The phenoxyethyl group introduces steric bulk and lipophilicity, which may influence its pharmacokinetic properties and biological activity. Pyrimidin-4-ol derivatives are widely studied for their roles in medicinal chemistry, plant biology, and enzyme inhibition, with substituents at positions 2 and 6 often dictating their functional specificity .
Properties
CAS No. |
2092720-72-2 |
|---|---|
Molecular Formula |
C12H12N2O2 |
Molecular Weight |
216.24 g/mol |
IUPAC Name |
4-(1-phenoxyethyl)-1H-pyrimidin-6-one |
InChI |
InChI=1S/C12H12N2O2/c1-9(11-7-12(15)14-8-13-11)16-10-5-3-2-4-6-10/h2-9H,1H3,(H,13,14,15) |
InChI Key |
RHKWDPFFFVTYKX-UHFFFAOYSA-N |
SMILES |
CC(C1=CC(=O)NC=N1)OC2=CC=CC=C2 |
Canonical SMILES |
CC(C1=CC(=O)NC=N1)OC2=CC=CC=C2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- PPA2 demonstrates that electron-withdrawing groups (e.g., trifluoromethyl) and aromatic heterocycles (pyridyl) enhance plant defense activation, likely through improved target binding or stability .
- Methoxyphenyl or methylthio groups (e.g., ) are associated with moderate lipophilicity, which could optimize bioavailability but may require additional functional groups for target engagement.
Pharmacological and Functional Insights
- Plant Activators : PPA2’s trifluoromethylpyridyl group enhances its efficacy in inducing Arabidopsis resistance to pathogens, suggesting that electron-deficient aromatic systems are critical for plant defense signaling .
- Enzyme Inhibitors : Derivatives like 2-[(2-oxo-2-piperidin-1-ylethyl)sulfonyl]-6-(trifluoromethyl)pyrimidin-4-ol () inhibit FABP4, highlighting the role of sulfonyl and piperidine groups in enzyme binding .
Physicochemical Properties
- Hydrogen Bonding : The hydroxyl group at position 4 facilitates hydrogen bonding, a feature conserved across active analogues like PPA2 .
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